N-Benzyl-2-(2,4,6-trifluoro-phenylamino)-acetamide

• Molecular Formula: C15H13F3N2O
• Molecular Weight: 294.27 g/mol
• IUPAC Name: N-benzyl-2-(2,4,6-trifluoroanilino)acetamide
• InChI: InChI=1S/C15H13F3N2O/c16-11-6-12(17)15(13(18)7-11)20-9-14(21)19-8-10-4-2-1-3-5-10/h1-7,20H,8-9H2,(H,19,21)
• InChI Key: ACSCFTMNBWDJIP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CNC2=C(C=C(C=C2F)F)F

Description

N-Benzyl-2-(2,4,6-trifluoro-phenylamino)-acetamide is a useful research compound. Its molecular formula is C15H13F3N2O and its molecular weight is 294.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of N-benzyl-2-chloroacetamide (700 mg—obtained as described for intermediate 1), DIPEA (0.76 mL) and 2,4,6-trifluoro-aniline (559 mg) in anhydrous DMF (5 mL) was stirred at 100° C. for 40 hours under a Nitrogen atmosphere. Then, more DIPEA (0.2 mL) was added and the mixture was heated to 100° C. for further 4 hours. After cooling to room temperature, the solution was diluted with AcOEt and washed with water and ice. The separated aqueous phase was extracted with further AcOEt (3×30 mL). The combined organic extracts were dried and concentrated in vacuo. The residue was purified by flash chromatography (CH/AcOEt from 8:2 to 6:4) to give the title compound (265 mg) as a beige solid.